Cas no 1094737-95-7 (N-ethyl-2-methoxy-5-nitrobenzenesulfonamide)

• Product Name: N-ethyl-2-methoxy-5-nitrobenzenesulfonamide
• CAS No: 1094737-95-7
• MF: C₉H₁₂N₂O₅S
• MW: 260.266981124878
• CID: 4571472
• Update Time: 2025-06-12

N-ethyl-2-methoxy-5-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-methoxy-5-nitrobenzenesulfonamide

• Inchi： 1S/C9H12N2O5S/c1-3-10-17(14,15)9-6-7(11(12)13)4-5-8(9)16-2/h4-6,10H,3H2,1-2H3
• InChI Key： SRGVOCCSQYZPAK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)[N+](=O)[O-])(NCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 359
• XLogP3: 1.1
• Topological Polar Surface Area: 110

Additional information on N-ethyl-2-methoxy-5-nitrobenzenesulfonamide

Introduction to N-ethyl-2-methoxy-5-nitrobenzenesulfonamide (CAS No. 1094737-95-7)

N-ethyl-2-methoxy-5-nitrobenzenesulfonamide, identified by its Chemical Abstracts Service (CAS) number 1094737-95-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of N-ethyl-2-methoxy-5-nitrobenzenesulfonamide, including the presence of a nitro group, a methoxy substituent, and an ethylamine moiety, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable scaffold for further derivatization and exploration in drug discovery and material science.

The synthesis of N-ethyl-2-methoxy-5-nitrobenzenesulfonamide involves a multi-step process that typically begins with the nitration of 2-methoxybenzene to introduce the nitro group at the 5-position. Subsequent sulfonation followed by ethylation yields the desired product. The precise control of reaction conditions, such as temperature, solvent choice, and catalyst selection, is crucial to achieving high yields and purity. Advanced synthetic methodologies, including flow chemistry and catalytic processes, have been employed to optimize the production of this compound, ensuring scalability and efficiency for industrial applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of sulfonamide derivatives. N-ethyl-2-methoxy-5-nitrobenzenesulfonamide has been investigated for its potential antimicrobial, anti-inflammatory, and anticancer properties. The nitro group in its structure can participate in redox reactions, making it a promising candidate for developing prodrugs that can release active species in vivo. Additionally, the methoxy substituent can influence electronic distribution and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of N-ethyl-2-methoxy-5-nitrobenzenesulfonamide is its role as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel analogs with enhanced biological activity. For instance, modifications at the sulfonamide nitrogen or the ethyl chain can lead to compounds with improved binding affinity to target enzymes or receptors. Such structural diversification is essential for overcoming resistance mechanisms and improving therapeutic outcomes.

The application of computational chemistry has further accelerated the discovery process for derivatives of N-ethyl-2-methoxy-5-nitrobenzenesulfonamide. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with biological targets, providing insights into their mechanism of action. This approach has been particularly useful in identifying lead compounds for further optimization through structure-based drug design.

Furthermore, the environmental impact of synthesizing and using N-ethyl-2-methoxy-5-nitrobenzenesulfonamide has been a subject of interest. Green chemistry principles have been integrated into its synthesis to minimize waste and reduce hazardous byproducts. Solvent recovery systems, catalytic hydrogenation processes, and biodegradable reagents are some examples of sustainable practices that have been adopted in its production.

Recent studies have also highlighted the importance of understanding the metabolic fate of N-ethyl-2-methoxy-5-nitrobenzenesulfonamide in vivo. Pharmacokinetic studies using animal models have provided valuable data on its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for determining optimal dosing regimens and predicting potential side effects in humans.

The versatility of N-ethyl-2-methoxy-5-nitrobenzenesulfonamide extends beyond pharmaceutical applications. It has been explored as an intermediate in the synthesis of dyes, agrochemicals, and specialty chemicals. The nitro group can be reduced to an amine or converted into other functional groups, making it a versatile precursor for various chemical transformations.

In conclusion,N-ethyl-2-methoxy-5-nitrobenzenesulfonamide (CAS No. 1094737-95-7) is a multifaceted compound with significant potential in both pharmaceutical research and industrial applications. Its unique structural features enable diverse biological activities and synthetic utility, making it a cornerstone in modern chemical biology. As research continues to uncover new applications and optimize synthetic routes,N-ethyl-2-methoxy-5-nitrobenzenesulfonamide is poised to remain at the forefront of scientific innovation.